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Compound of Interest

Compound Name: 4-Fluoro-3-nitrobenzyl bromide

Cat. No.: B1254260 Get Quote

CAS Number: 15017-52-4

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 4-Fluoro-3-nitrobenzyl
bromide, a key intermediate in organic synthesis. This document outlines its chemical and

physical properties, detailed experimental protocols for its synthesis and subsequent reactions,

and its safety and handling guidelines.

Chemical and Physical Properties
4-Fluoro-3-nitrobenzyl bromide is a substituted aromatic compound with the chemical

formula C₇H₅BrFNO₂.[1][2] Its molecular weight is approximately 234.02 g/mol .[1][2] This

compound is a valuable reagent in the synthesis of various organic molecules, particularly

heterocyclic compounds.
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Property Value Source

CAS Number 15017-52-4 [1][2]

Molecular Formula C₇H₅BrFNO₂ [1][2]

Molecular Weight 234.02 g/mol [1][2]

IUPAC Name
4-(bromomethyl)-1-fluoro-2-

nitrobenzene
[3]

Appearance Light yellow solid [1]

Melting Point Not available

Boiling Point Not available

Density Not available

Solubility
Soluble in organic solvents like

ether and ethyl acetate.[1]

Experimental Protocols
Synthesis of 4-Fluoro-3-nitrobenzyl bromide
A common method for the synthesis of 4-Fluoro-3-nitrobenzyl bromide involves the

bromination of 4-fluoro-3-nitrobenzyl alcohol.[1]

Materials:

4-Fluoro-3-nitrobenzyl alcohol

Phosphorus tribromide (PBr₃)

Anhydrous ether

Ethyl acetate

Saturated sodium bicarbonate solution

Saturated brine solution
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Anhydrous magnesium sulfate

Silica gel for column chromatography

Petroleum ether and ethyl acetate for elution

Procedure:[1]

In a dry reaction flask, dissolve 4-fluoro-3-nitrobenzyl alcohol (2.1 g, 11.23 mmol) in

anhydrous ether (40 mL).

Slowly add phosphorus tribromide (1.13 mL) dropwise to the solution.

Stir the reaction mixture at room temperature for 1 hour.

After the reaction is complete, carefully quench the reaction by adding water.

Extract the mixture with ethyl acetate (3 x 20 mL).

Combine the organic phases and wash sequentially with saturated sodium bicarbonate

solution (20 mL) and saturated brine (20 mL).

Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a gradient of petroleum

ether/ethyl acetate as the eluent to yield 4-fluoro-3-nitrobenzyl bromide as a light yellow

solid (2.50 g, 95% yield).

Characterization:

¹H NMR (270 MHz, CDCl₃) δ (ppm): 8.10 (dd, 1H, J = 7.1, 2.2 Hz), 7.67 (m, 1H), 7.29 (dd,

1H, J = 10.7, 8.6 Hz), 4.49 (s, 2H).[1]

Application in the Synthesis of Substituted Quinolines
4-Fluoro-3-nitrobenzyl bromide can serve as a precursor in the multi-step synthesis of

substituted quinolines, which are known for their potential anti-breast cancer activities. While a
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direct experimental protocol starting from 4-fluoro-3-nitrobenzyl bromide for quinoline

synthesis was not explicitly found, a general logical workflow can be inferred from the synthesis

of similar structures. The initial step would likely involve a nucleophilic substitution reaction

where the bromide is displaced.

Logical Relationships and Workflows
The following diagrams illustrate the synthesis of 4-Fluoro-3-nitrobenzyl bromide and a

generalized workflow for its potential application in the synthesis of more complex molecules.

4-Fluoro-3-nitrobenzyl alcohol

Bromination
(Anhydrous Ether, RT, 1h)

PBr₃

4-Fluoro-3-nitrobenzyl bromide

Click to download full resolution via product page

Caption: Synthesis of 4-Fluoro-3-nitrobenzyl bromide.
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Synthesis of Intermediate

Application in Synthesis

4-Fluoro-3-nitrobenzyl bromide

Nucleophilic Substitution
(with a suitable nucleophile)

Substituted Intermediate

Further Reactions
(e.g., cyclization, reduction)

Complex Molecule
(e.g., Substituted Quinoline)

Click to download full resolution via product page

Caption: General workflow for the application of 4-Fluoro-3-nitrobenzyl bromide.

Safety and Handling
4-Fluoro-3-nitrobenzyl bromide is classified as a dangerous good for transport and should be

handled with care. It is harmful if swallowed, may cause skin irritation, and can cause serious

eye irritation. It may also cause respiratory irritation.

GHS Hazard Statements:
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H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Precautionary Measures:

Use in a well-ventilated area.

Wear protective gloves, clothing, eye, and face protection.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

Store in a well-ventilated place. Keep container tightly closed.

This technical guide provides a foundation for the safe and effective use of 4-Fluoro-3-
nitrobenzyl bromide in a research and development setting. For further details, it is

recommended to consult the relevant Safety Data Sheets (SDS) and peer-reviewed literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 4-Fluoro-3-nitrobenzyl bromide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254260#4-fluoro-3-nitrobenzyl-bromide-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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